Astringin
Overview
Description
Astringin is a stilbenoid, the 3-β-D-glucoside of piceatannol . It can be found in the bark of Picea sitchensis and Picea abies (Norway spruce). It is also present in Vitis vinifera cells cultures and in wine .
Synthesis Analysis
Astringin is mainly found in the bark of Picea sitchensis . The findings showed that astringin prevented LPS-induced cellular damage by reducing the generation of oxidative stress in LPS-stimulated A549 lung epithelial cells .Molecular Structure Analysis
Astringin is a specific group of polyphenols that have the special ability to interact and precipitate alkaloids, gelatin, and other proteins . This means that all tannins are polyphenols, but the reverse is not true .Chemical Reactions Analysis
Astringency is typically discussed in the context of taste as it is an oral feeling and is usually caused by food. In fact, it was considered a basic taste modality in ancient Indian culture . Nowadays, astringency is excluded from the widely accepted 5 basic taste modalities: salty, sour, umami, sweet, and bitter .Physical And Chemical Properties Analysis
Astringin is a stilbenoid, the 3-β-D-glucoside of piceatannol . It can be found in the bark of Picea sitchensis and Picea abies (Norway spruce). It is also present in Vitis vinifera cells cultures and in wine .Scientific Research Applications
Pediatric Acute Lung Injury (ALI) Treatment
Astringin has shown promise in treating pediatric ALI. It prevents cellular damage caused by lipopolysaccharide (LPS) by reducing oxidative stress in lung epithelial cells. Additionally, it significantly decreases the production of inflammatory factors such as TNF-α, IL-1β, and IL-6, suggesting its potential as an inhibitor for ALI triggered by LPS .
Antioxidant Activity
Astringin exhibits strong antioxidant properties. It has been found to be six times more potent than trans-piceid, highlighting the importance of the catechol structure in its antioxidant effect. This potency suggests that Astringin could contribute to the protective effects against atherogenesis during moderate red wine consumption .
Anti-Inflammatory Applications
The compound’s ability to suppress oxidative stress and inflammation via the PI3K/AKT/NF-κB pathway indicates its potential as a therapeutic agent in conditions characterized by inflammation. This includes diseases where the inflammatory response needs to be controlled, such as autoinflammatory diseases .
Cardiovascular Disease Prevention
Due to its antioxidant activity, Astringin may play a role in preventing cardiovascular diseases. By inhibiting the oxidation of low-density lipoprotein (LDL), it could potentially reduce the risk of atherosclerosis, which is a major contributing factor to heart disease .
Mechanism of Action
Astringin, also known as trans-astringin, is a stilbenoid and the 3-β-D-glucoside of piceatannol . It is primarily found in the bark of Picea sitchensis . This compound has been studied for its potential antioxidant and anti-inflammatory properties .
Target of Action
It has been shown to interact with various cellular components involved in oxidative stress and inflammation .
Mode of Action
Astringin acts as an antioxidant and anti-inflammatory agent . It reduces the generation of oxidative stress in cells stimulated by lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria . Furthermore, it extensively decreases the production of inflammatory factors such as TNF-α, IL-1β, and IL-6 .
Biochemical Pathways
Astringin exerts its effects by suppressing the PI3K/AKT/NF-κB pathway . This pathway plays a crucial role in cellular responses to oxidative stress and inflammation. By inhibiting this pathway, astringin reduces oxidative stress and the generation of inflammatory cytokines .
Pharmacokinetics
It is known that the conjugation of an oh group with a sugar can decrease the antioxidant potential of compounds like astringin .
Result of Action
The result of astringin’s action is a reduction in oxidative stress and inflammation in cells . This can prevent cellular damage induced by agents like LPS . In addition, astringin’s ability to decrease the production of inflammatory factors can contribute to its protective effect against conditions like acute lung injury .
Action Environment
The action of astringin can be influenced by various environmental factors. For instance, the presence of LPS can stimulate the activity of astringin . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S,3R,4S,5S,6R)-2-[3-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-5-hydroxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22O9/c21-9-16-17(25)18(26)19(27)20(29-16)28-13-6-11(5-12(22)8-13)2-1-10-3-4-14(23)15(24)7-10/h1-8,16-27H,9H2/b2-1+/t16-,17-,18+,19-,20-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PERPNFLGJXUDDW-CUYWLFDKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=CC2=CC(=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1/C=C/C2=CC(=CC(=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401029689 | |
Record name | 3-[(E)-2-(3,4-Dihydroxyphenyl)vinyl]-5-hydroxyphenyl beta-D-glucopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401029689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
406.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Astringin | |
CAS RN |
29884-49-9 | |
Record name | Astringin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29884-49-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | trans-Astringin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029884499 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-[(E)-2-(3,4-Dihydroxyphenyl)vinyl]-5-hydroxyphenyl beta-D-glucopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401029689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ASTRINGIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4ER6YKM4YL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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